methyl 4,5-dimethyl-2-[(phenylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4,5-dimethyl-2-[(2-phenylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H17NO3S/c1-10-11(2)21-15(14(10)16(19)20-3)17-13(18)9-12-7-5-4-6-8-12/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key: CXCVEMLXJQLQQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)CC2=CC=CC=C2)C
• Molecular Formula: C16H17NO3S
• DSSTOX Substance ID: DTXSID90357853
• Molecular Weight: 303.4 g/mol
• CAS RN: 5762-24-3

Description

Synthesis Analysis

The synthesis of thiophene derivatives, which are structurally related to methyl 4,5-dimethyl-2-[(phenylacetyl)amino]-3-thiophenecarboxylate, involves strategies like the facile synthesis of 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes, indicating a versatile approach to thiophene derivatives (Tso, Tsay, & Li, 1995).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound showcases complex interactions, such as intermolecular hydrogen bonding, contributing to the stabilization of the molecular structure and influencing its reactivity and properties (Ajibade & Andrew, 2021).

Chemical Reactions and Properties

The chemical reactivity of related thiophene derivatives includes transformations leading to new heterocyclic compounds, indicating the potential for this compound to undergo a variety of chemical reactions (Žugelj et al., 2009).

Physical Properties Analysis

The physical properties, such as crystalline structure and spectroscopic characteristics, of thiophene derivatives provide insights into the behavior and stability of these compounds under different conditions, which is crucial for understanding the physical aspects of this compound (Pekparlak et al., 2018).

Chemical Properties Analysis

The chemical properties of thiophene derivatives, including their reactivity towards various reagents and conditions, are pivotal for their application in synthesis and material science. Studies on similar compounds reveal the influence of molecular structure on their chemical behavior and reactivity, providing a basis for the exploration of this compound's chemical properties (Wang et al., 2016).